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Compound Name: Benzyltrichlorosilane

Cat. No.: B1584516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Surface modification of silica is a critical process in a wide array of scientific and industrial

applications, including chromatography, drug delivery, biosensing, and materials science. The

functionalization of silica surfaces allows for the precise tuning of their chemical and physical

properties, such as hydrophobicity, reactivity, and biocompatibility. Benzyltrichlorosilane is a

valuable reagent for introducing aromatic benzyl groups onto a silica surface. This modification

imparts hydrophobicity and provides a platform for further chemical reactions, making it

particularly useful for applications requiring non-polar interactions or subsequent

functionalization of the benzyl ring.

This document provides a detailed protocol for the surface modification of silica substrates with

benzyltrichlorosilane, covering both solution-phase and vapor-phase deposition methods. It

also includes information on the characterization of the modified surfaces and presents typical

quantitative data in a structured format.

Chemical Reaction and Signaling Pathway
The fundamental chemistry of silica surface modification with benzyltrichlorosilane involves

the hydrolysis of the silane in the presence of surface hydroxyl groups (silanols) on the silica,

followed by a condensation reaction. The trichlorosilyl group of benzyltrichlorosilane is highly

reactive towards the silanol groups, leading to the formation of stable siloxane bonds (Si-O-Si).
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Reactants

Reaction Process
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Silica Surface (-Si-OH)

Hydrolysis

Benzyltrichlorosilane (C7H7Cl3Si)

Condensation
Formation of Silanols

Benzyl-Modified Silica Surface

HCl (byproduct)
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1. Substrate Preparation
(Cleaning and Hydroxylation)

2. Silanization
(Solution or Vapor Phase)

3. Post-Treatment
(Rinsing and Curing)

4. Characterization
(Contact Angle, TGA, etc.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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